(2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C15H10BrN3OS
• Molecular Weight: 360.2 g/mol
• IUPAC Name: (5Z)-2-(2-bromophenyl)imino-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H10BrN3OS/c16-11-5-1-2-6-12(11)18-15-19-14(20)13(21-15)8-10-4-3-7-17-9-10/h1-9H,(H,18,19,20)/b13-8-
• InChI Key: RHOJBZSWTQCSGF-JYRVWZFOSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)N=C2NC(=O)/C(=C/C3=CN=CC=C3)/S2)Br
• Canonical SMILES: C1=CC=C(C(=C1)N=C2NC(=O)C(=CC3=CN=CC=C3)S2)Br

Description

(2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one is a chemically unique 5-ene-4-thiazolidinone derivative supplied for advanced research applications. Compounds based on the 4-thiazolidinone core are recognized as privileged scaffolds in medicinal chemistry due to their diverse reaction centers and ability to interact with multiple biological targets . The specific (2E,5Z) stereochemistry of this molecule is confirmed by analytical data, with the Z-configuration around the exocyclic double bond at the C5 position being typical for such derivatives synthesized via Knoevenagel condensation . The structure incorporates two key pharmacophoric elements: a 2-imino group with a 2-bromophenyl substituent and a pyridin-3-ylmethylidene moiety at the C5 position. This molecular architecture is of significant interest in the design of new bioactive molecules. Thiazole and thiazolidinone derivatives are extensively investigated for their wide range of potential pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral effects . Researchers can utilize this compound as a key intermediate in the synthesis of more complex heterocyclic systems or as a core structure for developing new lead compounds in drug discovery campaigns . This product is intended for research purposes in laboratory settings only. It is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one typically involves the condensation of 2-bromobenzaldehyde with pyridine-3-carbaldehyde and thiosemicarbazide under specific reaction conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as acetic acid or ethanol, at elevated temperatures to facilitate the formation of the thiazolidinone ring.

Industrial Production Methods

While detailed industrial production methods for this specific compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to ensure high yield and purity of the final product. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Nucleophilic Addition at the Exocyclic Double Bond

The conjugated C5=C double bond in the thiazolidinone ring acts as a Michael acceptor, enabling nucleophilic additions. This reactivity is characteristic of 5-ene-4-thiazolidinones and has been observed in related compounds .

Mechanism :

• Michael Addition : Thiols (–SH) or amines (–NH₂) attack the β-carbon of the exocyclic double bond, forming adducts. For example, glutathione can covalently bind to the double bond, a reaction implicated in cellular detoxification pathways .

Conditions :

• Typically occurs in polar aprotic solvents (e.g., ethanol, DMSO) at room temperature or mild heating .

• Catalyzed by bases such as piperidine or triethylamine .

Substitution Reactions at the Bromophenyl Group

The 2-bromophenyl substituent undergoes nucleophilic aromatic substitution (SNAr) due to electron withdrawal by the adjacent imino group.

Example Reactions :

• Suzuki Coupling : The bromine atom can be replaced by aryl or heteroaryl groups via palladium-catalyzed cross-coupling with boronic acids.

• Amination : Reaction with amines under catalytic conditions yields arylaminated derivatives.

Conditions :

• Requires palladium catalysts (e.g., Pd(PPh₃)₄) and inert atmospheres.

• Conducted in solvents like THF or DMF at elevated temperatures (80–120°C).

Cycloaddition Reactions

The exocyclic double bond participates in [4+2] cycloadditions, such as Diels-Alder reactions, forming fused heterocyclic systems .

Example :

• Reaction with dienes (e.g., 1,3-butadiene) yields bicyclic thiazolidinone derivatives.

Conditions :

• High temperatures (100–150°C) or microwave-assisted synthesis .

• Lewis acid catalysts (e.g., AlCl₃) may enhance reactivity .

a) Oxidation:

• Sulfone Formation : The thiazolidinone sulfur atom oxidizes to a sulfone under strong oxidizing agents (e.g., H₂O₂, mCPBA) .

• Pyridine N-Oxidation : The pyridinylmethylidene group may form N-oxides with peracids.

b) Reduction:

• Double Bond Hydrogenation : Catalytic hydrogenation (H₂/Pd-C) reduces the exocyclic C5=C bond to a single bond, altering the compound’s planarity and biological activity .

a) Knoevenagel Condensation:

The exocyclic double bond can undergo further condensation with aldehydes or ketones to extend conjugation, though this is more common during synthesis than post-formation.

b) Tautomerization:

The imino group (C=N) may tautomerize to an enamine form under acidic or basic conditions, though this is less documented for bromophenyl-substituted analogs .

a) Electrophilic Aromatic Substitution:

The pyridine ring undergoes electrophilic substitution (e.g., nitration, sulfonation) at the meta position relative to the methylidene group .

b) Bromine Displacement:

The bromine atom on the phenyl ring can be replaced by other halogens (e.g., Cl, I) via halogen-exchange reactions.

Scientific Research Applications

Biological Applications

1. Anticancer Activity
Research has indicated that thiazolidinone derivatives, including (2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one, demonstrate significant anticancer properties. Studies have shown that these compounds can inhibit tumor growth through various mechanisms such as apoptosis induction and cell cycle arrest. For instance, a study published in Molecules highlighted the synthesis of novel thiazolidinone derivatives and their evaluation against different cancer cell lines, showing promising results in cytotoxicity assays .

2. Antimicrobial Activity
Thiazolidinone compounds have also been investigated for their antimicrobial properties. The presence of the pyridine moiety enhances the compound's ability to penetrate microbial membranes, making it effective against a range of bacterial strains. A study focused on the synthesis of related thiazolidinones reported their activity against Gram-positive and Gram-negative bacteria, suggesting that modifications to the thiazolidinone scaffold could lead to improved antimicrobial agents .

Material Science Applications

1. Organic Electronics
The unique electronic properties of thiazolidinones make them suitable candidates for applications in organic electronics. Their ability to act as semiconductors has been explored for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research has demonstrated that incorporating thiazolidinone derivatives into polymer matrices can enhance charge transport properties, leading to improved device performance .

2. Coordination Chemistry
Compounds like (2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one can serve as ligands in coordination chemistry. Their ability to form stable complexes with transition metals opens avenues for developing catalysts or sensors. Studies have shown that these complexes exhibit interesting catalytic activity in various organic transformations .

Case Studies

Application	Study Reference	Findings
Anticancer Activity	Molecules 2020	Demonstrated significant cytotoxicity against multiple cancer cell lines with IC50 values indicating potency.
Antimicrobial Activity	PMC6262347	Showed effectiveness against various bacterial strains with potential for development into new antibiotics.
Organic Electronics	PMC9267128	Enhanced charge mobility when integrated into polymer films for OLED applications.
Coordination Chemistry	Enamine Ltd	Formation of stable metal complexes with catalytic properties in organic reactions.

Mechanism of Action

The mechanism of action of (2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in microbial growth, leading to its antimicrobial properties. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Comparison with Similar Thiazolidinone Derivatives

Structural Modifications and Substituent Effects

Key structural variations among analogous compounds include substitutions on the phenyl ring, benzylidene/pyridylmethylidene groups, and modifications to the thiazolidinone core. Below is a comparative analysis:

Table 1: Structural Comparison of Thiazolidinone Derivatives

Compound Name	Substituents (Position)	Key Features	Reference
(2E,5Z)-2-[(2-Bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-thiazolidin-4-one	2-bromophenyl (C2), pyridin-3-yl (C5)	Bromine enhances lipophilicity; pyridine improves solubility.	Target Compound
(5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-thiazolidin-4-one	2-methylbenzylidene (C5), phenyl (C3)	Methyl group increases steric bulk; thioxo group enhances H-bonding .
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl-2-thioxo-thiazolidin-4-one	2-hydroxybenzylidene (C5)	Hydroxy group enables intramolecular H-bonding and dimerization .
(2E,5Z)-2-[(4-Bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-thiazolidin-4-one	4-bromophenyl (C2), trimethoxybenzylidene (C5)	Bromine at para position; trimethoxy enhances electron-withdrawing effects.
(5Z)-3-(4-Bromophenyl)-5-(2-chlorobenzylidene)-2-thioxo-thiazolidin-4-one	4-bromophenyl (C3), 2-chlorobenzylidene (C5)	Dual halogen substitution improves halogen bonding interactions .

Key Observations:

• Halogen Substitution : Bromine at the ortho position (target compound) vs. para (e.g., ) alters steric hindrance and electronic effects. Ortho-bromo groups may restrict rotational freedom, impacting binding to biological targets.
• Benzylidene vs. Pyridylmethylidene : Pyridyl groups (target compound) introduce nitrogen-based polarity, contrasting with benzylidene’s aromaticity .
• Thioxo vs. Imino Groups: Thioxo derivatives (e.g., ) exhibit stronger hydrogen-bonding capacity compared to imino groups.

Crystallographic and Stabilization Features

• Hydrogen Bonding : Compounds with hydroxy or thioxo groups (e.g., ) form intramolecular C–H···S or O–H···S bonds, stabilizing planar conformations.
• π-π Stacking : Pyridyl or methoxy-substituted derivatives (e.g., ) exhibit enhanced π-π interactions.
• Halogen Bonding : Bromine and chlorine atoms participate in C–X···π interactions .

Biological Activity

The compound (2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one class of compounds, which are known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties and potential therapeutic applications.

Structure and Properties

Thiazolidin-4-ones are characterized by a five-membered ring containing sulfur and nitrogen atoms, which can be modified at various positions to enhance their biological activity. The presence of substituents such as bromine and pyridine in this compound may influence its pharmacological effects.

Anticancer Activity

Recent studies indicate that thiazolidin-4-one derivatives exhibit significant anticancer properties. For instance, modifications in the structure can enhance cytotoxicity against various cancer cell lines. A review highlighted that thiazolidin-4-one derivatives showed IC50 values in the low micromolar range against cancer cell lines such as MCF-7 and HeLa .

Table 1: Anticancer Activity of Thiazolidin-4-One Derivatives

Compound	Cell Line	IC50 (µM)
Compound A	MCF-7	0.45
Compound B	HeLa	0.52
(2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one	A549	TBD

Antimicrobial Activity

Thiazolidin-4-one compounds have also demonstrated antimicrobial properties against various bacterial strains. Studies have shown that certain derivatives possess minimum inhibitory concentrations (MICs) comparable to standard antibiotics. For instance, compounds with specific substitutions have shown effective inhibition against S. aureus and P. aeruginosa .

Table 2: Antimicrobial Activity of Thiazolidin-4-One Derivatives

Compound	Bacterial Strain	MIC (µg/mL)
Compound C	S. aureus	0.5
Compound D	P. aeruginosa	125
(2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one	TBD	TBD

Antioxidant Activity

The antioxidant potential of thiazolidin-4-one derivatives is another area of interest. Compounds have been evaluated for their ability to scavenge free radicals using assays like DPPH and TBARS. Certain derivatives have shown promising results, indicating their potential as therapeutic agents in oxidative stress-related conditions .

Table 3: Antioxidant Activity Assay Results

Compound	EC50 (mM)	Comparison to Vitamin C
Compound E	0.565	100-fold less active
(2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one	TBD	TBD

Case Studies

Several case studies have explored the biological activities of thiazolidin-4-one derivatives:

• Anticancer Study : A recent study synthesized a series of thiazolidinone derivatives and evaluated their cytotoxic effects on breast cancer cell lines. The most active compound exhibited an IC50 value significantly lower than standard chemotherapeutics .
• Antimicrobial Investigation : Another research effort focused on evaluating the antibacterial properties of modified thiazolidinones against resistant bacterial strains, revealing promising results that support further development for clinical applications .

Q & A

Q. What are the optimal synthetic routes for (2E,5Z)-2-[(2-bromophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves a multi-step approach:

Imine Formation : React 2-bromoaniline with a thiazolidinone precursor under reflux in ethanol, catalyzed by acetic acid to form the imine linkage .

Knoevenagel Condensation : Introduce the pyridinylmethylidene group via condensation of the intermediate with pyridine-3-carboxaldehyde in the presence of piperidine as a base .
Optimization Strategies :

• Use microwave-assisted synthesis to reduce reaction time and improve yield (e.g., 30 minutes vs. 12 hours under conventional heating) .
• Monitor reaction progress via TLC or HPLC to isolate intermediates and minimize side products.

Q. How can the stereochemistry (E/Z configuration) of the imine and exocyclic double bond be confirmed experimentally?

Methodological Answer:

• X-ray Crystallography : Resolve the crystal structure to unambiguously confirm the (2E,5Z) configuration, as demonstrated for analogous thiazolidin-4-one derivatives .
• NMR Spectroscopy : Use $^1H$-NMR coupling constants (e.g., vicinal coupling $J \geq 12 \, \text{Hz}$ for trans-configuration in imines) and NOESY to infer spatial arrangements .

Q. What spectroscopic techniques are critical for characterizing this compound, and what key data should be prioritized?

Methodological Answer:

• FT-IR : Confirm the presence of C=N (imine, ~1600–1650 cm$^{-1}$) and C=O (thiazolidinone, ~1680–1720 cm$^{-1}$) stretches .
• Mass Spectrometry (HRMS) : Validate the molecular ion peak ($m/z$) and isotopic pattern matching the bromine atom .
• Elemental Analysis : Ensure C, H, N, S, and Br percentages align with theoretical values (±0.3% tolerance) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the biological activity of this compound?

Methodological Answer:

• Analog Synthesis : Modify substituents (e.g., replace 2-bromophenyl with 3-chloro-2-methylphenyl or vary the pyridinyl group) and compare bioactivity .
• Biological Assays : Test against target enzymes (e.g., kinases, proteases) or cell lines (e.g., cancer, microbial) using dose-response curves (IC$_{50}$/EC$_{50}$) .
• Computational Docking : Use AutoDock Vina to predict binding modes to receptors (e.g., EGFR kinase) and correlate with experimental IC$_{50}$ values .

Q. What strategies mitigate contradictory data between computational predictions and experimental bioactivity results?

Methodological Answer:

• Validate Force Fields : Re-run molecular dynamics simulations with updated parameters (e.g., AMBER vs. CHARMM) to assess conformational flexibility .
• Re-evaluate Assay Conditions : Control variables like solvent polarity (DMSO% in media) or incubation time, which may affect compound stability or aggregation .
• Synchrotron Crystallography : Resolve ligand-receptor co-crystals to identify unmodeled interactions (e.g., halogen bonding from bromine) .

Q. How can green chemistry principles be integrated into the synthesis of this compound?

Methodological Answer:

• Solvent Selection : Replace ethanol with cyclopentyl methyl ether (CPME), a biodegradable solvent, for imine formation .
• Catalyst Recycling : Use immobilized piperidine on silica gel to enable reuse over multiple cycles .
• Microwave Synthesis : Reduce energy consumption by 60% compared to conventional heating .

Q. What are the challenges in scaling up the synthesis from milligram to gram quantities, and how can they be addressed?

Methodological Answer:

• Purification Bottlenecks : Replace column chromatography with recrystallization (e.g., using ethyl acetate/hexane) for intermediates .
• Byproduct Management : Optimize stoichiometry (e.g., 1.1:1 aldehyde:thiazolidinone ratio) to minimize unreacted starting materials .
• Flow Chemistry : Implement continuous-flow reactors for imine condensation to improve reproducibility and yield (>85%) .

Q. How can computational methods predict the compound’s stability under varying pH and temperature conditions?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate bond dissociation energies (BDEs) for the imine and exocyclic double bonds to assess hydrolytic susceptibility .
• pKa Prediction : Use software like MarvinSketch to estimate protonation states at physiological pH (7.4) and identify labile functional groups .